Cas no 756476-29-6 (2-Isopropyl-2,5-dihydro-1H-pyrrole)

• Product Name: 2-Isopropyl-2,5-dihydro-1H-pyrrole
• CAS No: 756476-29-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD11053972
• CID: 1087545
• PubChem ID: 45791179
• Update Time: 2025-05-21

2-Isopropyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-2,5-dihydro-1H-pyrrole
• LogP
• 2-isopropyl-2,5-dihydro-1H-pyrrole(SALTDATA: FREE)
• 2-propan-2-yl-2,5-dihydro-1H-pyrrole
• 2-(Propan-2-yl)-2,5-dihydro-1H-pyrrole
• 756476-29-6
• AKOS005265100
• BS-36969
• SCHEMBL7903762
• DTXSID50672453
• MFCD11053972
• CS-0273901
• EN300-216179
• DB-203422

• MDL： MFCD11053972
• Inchi： 1S/C7H13N/c1-6(2)7-4-3-5-8-7/h3-4,6-8H,5H2,1-2H3
• InChI Key： VPBZZPRTEVQRDI-UHFFFAOYSA-N
• SMILES： N1CC=CC1C(C)C

Computed Properties

• Exact Mass: 111.105
• Monoisotopic Mass: 111.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.854
• Boiling Point: 150.3°C at 760 mmHg
• Flash Point: 36.9°C
• Refractive Index: 1.454
• PSA: 12.03000
• LogP: 1.49920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 2-Isopropyl-2,5-dihydro-1H-pyrrole

2-Isopropyl-2,5-dihydro-1H-pyrrole: A Comprehensive Overview

The compound with CAS No. 756476-29-6, commonly referred to as 2-Isopropyl-2,5-dihydro-1H-pyrrole, is an intriguing molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrroles, which are five-membered rings containing one nitrogen atom. The presence of the isopropyl group at the 2-position and the dihydro functionality at positions 2 and 5 introduces unique electronic and structural properties to this molecule. Recent studies have highlighted its potential applications in drug design, material synthesis, and organic electronics.

2-Isopropyl-2,5-dihydro-1H-pyrrole exhibits a fascinating combination of aromaticity and non-aromaticity due to its partial hydrogenation. The dihydro functionality at positions 2 and 5 disrupts the full aromaticity of the pyrrole ring, resulting in a molecule with intermediate electronic characteristics. This property makes it an attractive candidate for use in semiconducting materials and organic light-emitting diodes (OLEDs). Researchers have explored its ability to act as a building block for constructing more complex heterocyclic frameworks, which could potentially revolutionize the field of organic electronics.

The synthesis of 2-Isopropyl-2,5-dihydro-1H-pyrrole involves a multi-step process that typically begins with the preparation of the corresponding pyrrole derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts such as palladium or nickel has been reported to facilitate key steps in the synthesis process. These improvements not only enhance the scalability of production but also pave the way for large-scale applications in industry.

One of the most promising areas of research involving 2-Isopropyl-2,5-dihydro-1H-pyrrole is its application in drug discovery. The molecule's unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Studies have shown that it exhibits moderate activity against certain enzymes and receptors, suggesting potential therapeutic applications. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

In addition to its biological applications, 2-Isopropyl-2,5-dihydro-1H-pyrrole has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have reported that it can coordinate with transition metals such as copper and zinc, forming complexes with interesting magnetic and optical properties. These findings open up new possibilities for its use in sensors and magnetic materials.

The electronic properties of 2-Isopropyl-2,5-dihydro-1H-pyrrole make it an ideal candidate for use in organic electronics. Its partial aromaticity allows for controlled charge transport properties, which are essential for devices such as field-effect transistors (FETs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into conjugated polymers can significantly enhance their electrical conductivity without compromising mechanical stability.

Despite its numerous potential applications, there are still challenges associated with the widespread use of 2-Isopropyl-2,5-dihydro-1H-pyrrole. One major hurdle is its limited stability under certain conditions, which can affect its performance in practical applications. Researchers are actively working on developing more robust derivatives by modifying the substituents on the pyrrole ring. For example, introducing electron-withdrawing groups or bulky substituents has been shown to improve stability while maintaining desirable electronic properties.

In conclusion, CAS No. 756476-29-6, or 2-Isopropyl-2,5-dihydro-1H-pyrrole, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new insights into its behavior and functionality, this compound is poised to play a significant role in shaping future advancements in these fields.